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Compound of Interest

Compound Name: (1H-Benzo[d]imidazol-2-yl)sulfanol

Cat. No.: B12829890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential applications of 1H-benzimidazole-2-sulfonic acid. The benzimidazole

scaffold is a privileged structure in medicinal chemistry, appearing in numerous bioactive

compounds. The addition of a sulfonic acid group at the 2-position can significantly influence

the molecule's solubility, acidity, and biological interactions, making it a compound of interest

for further research and development.

Physicochemical Properties
The following tables summarize the key physicochemical properties of 1H-benzimidazole-2-

sulfonic acid.
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Identifier Value Source

IUPAC Name
1H-benzimidazole-2-sulfonic

acid
[1]

CAS Number 40828-54-4 [1][2]

Molecular Formula C₇H₆N₂O₃S [1]

Molecular Weight 198.20 g/mol [1][2]

Canonical SMILES
C1=CC=C2C(=C1)NC(=N2)S(

=O)(=O)O
[1]

InChI Key
GWXQTTKUYBEZBP-

UHFFFAOYSA-N
[1][2]

Property Value Notes Source

Melting Point 116-119 °C (lit.) [3]

pKa -1.47 ± 0.40 Predicted [4]

Water Solubility >29.7 µg/mL at pH 7.4 [1]

DMSO (Slightly),

Methanol (Slightly)
[4]

Appearance
White to light beige

crystalline powder
[4]

Storage Temperature 2-8°C [4]

Topological Polar

Surface Area
91.4 Å² [4]

Hydrogen Bond Donor

Count
2 [4]

Hydrogen Bond

Acceptor Count
4 [4]
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Experimental Protocols
Synthesis of 1H-Benzimidazole-2-sulfonic acid
Several synthetic routes for 1H-benzimidazole-2-sulfonic acid have been reported. A common

and effective method involves the oxidation of 1H-benzimidazole-2-thiol.

Method 1: Oxidation of 1H-Benzimidazole-2-thiol with Potassium Permanganate

This protocol is adapted from a described synthesis of 1H-benzimidazole-2-yl hydrazones,

where the sulfonic acid is a key intermediate.[5]

Step 1: Synthesis of 1H-benzimidazole-2-thiol (2)

o-Phenylenediamine is reacted with carbon disulphide in a refluxing ethanol-water solution

of potassium hydroxide.

Step 2: Oxidation to 1H-Benzimidazole-2-sulfonic acid (3)

1H-benzimidazole-2-thiol is oxidized in a 50% sodium hydroxide solution using potassium

permanganate for 1 hour.

The reaction mixture is filtered.

The filtrate is acidified with hydrochloric acid to a pH of 1.

The resulting precipitate of 1H-benzimidazole-2-sulfonic acid is filtered off and washed

with water.

Method 2: Oxidation of 1H-benzimidazole-2-thiol with Hydrogen Peroxide

This method is noted as a preparation route for producing 1H-benzimidazole-2-sulfonic acid as

a glutamate racemase inhibitor.[3]

Starting Material: 1H-benzimidazole-2-thiol

Oxidizing Agent: Hydrogen peroxide

Catalyst/Base: Potassium hydroxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9044521/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4250410.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12829890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: The oxidation of 1H-benzimidazole-2-thiol is carried out using hydrogen peroxide

in the presence of potassium hydroxide.

Challenges in Synthesis: A primary challenge in the synthesis via oxidation of 1H-

benzimidazole-2-thiol is achieving complete and selective oxidation to the sulfonic acid without

the formation of side products or decomposition of the benzimidazole ring. The reaction

proceeds through sulfenic (RSOH) and sulfinic (RSO₂H) acid intermediates, and controlling the

reaction to avoid stopping at these stages is crucial for obtaining a high yield.[2]

Visualizations
Logical Workflow for the Synthesis of 1H-
Benzimidazole-2-sulfonic acid
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Caption: Synthetic pathway for 1H-benzimidazole-2-sulfonic acid.
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Conceptual Mechanism of Action as an Enzyme Inhibitor
While detailed signaling pathways involving 1H-benzimidazole-2-sulfonic acid are not

extensively documented, its role as a glutamate racemase (GR) inhibitor has been noted.[3]

The following diagram illustrates a general concept of enzyme inhibition.

Normal Enzymatic Reaction Inhibition by 1H-Benzimidazole-2-sulfonic acid
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Caption: Conceptual diagram of enzyme inhibition.

Conclusion
1H-benzimidazole-2-sulfonic acid is a versatile benzimidazole derivative with potential

applications in medicinal chemistry, notably as an enzyme inhibitor. Its synthesis is well-

established, and its physicochemical properties suggest good aqueous solubility, which is often
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a desirable characteristic for drug candidates. Further research into the biological activities and

mechanisms of action of this compound and its derivatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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